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Compound of Interest

Compound Name: Ombitasvir

Cat. No.: B612150 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

active pharmaceutical ingredients like Ombitasvir is paramount. This document provides

immediate, essential safety and logistical information, including personal protective equipment

(PPE) recommendations, handling procedures, and disposal plans to facilitate a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling Ombitasvir, particularly in its powder form, adherence to the following PPE

guidelines is crucial to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from dust,

aerosols, and splashes.[1][2]

Hand Protection Protective gloves (e.g., nitrile)
Prevents skin contact and

absorption.[1][2]

Body Protection Impervious clothing or lab coat

Provides a barrier against

contamination of personal

clothing and skin.[1][2]

Respiratory Protection Suitable respirator

Necessary when handling

powders to avoid inhalation of

dust particles.[1][2]
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Hazard Identification and First Aid
While some safety data sheets (SDS) classify Ombitasvir as a non-hazardous substance,

others indicate potential hazards.[1][2] It is prudent to handle it with care, assuming it may

cause skin and eye irritation, and may be harmful if swallowed or inhaled.[2]

Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide respiratory support.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing.[1][2]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention.

Safe Handling and Storage Protocol
A systematic approach to handling and storing Ombitasvir will minimize the risk of exposure

and maintain the integrity of the compound.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to control airborne dust.[1][2]

Ensure easy access to a safety shower and eyewash station.[1][2]

Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by covering surfaces with absorbent, disposable liners.
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Weighing and Aliquoting: Conduct all weighing and aliquoting of solid Ombitasvir within a

chemical fume hood or a ventilated balance enclosure to prevent the generation of dust in

the open lab.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.

Avoidance of Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands

thoroughly after handling.[2]

Storage:

Store Ombitasvir in a tightly sealed container in a cool, well-ventilated area.[1]

Recommended storage for the powder is at -20°C for long-term stability (up to 3 years).[1]

For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed.

Spill Containment and Cleanup:

Evacuate: If the spill is large, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, absorb with an inert material such as diatomite or universal binders.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Decontaminate: Clean the spill area and any contaminated equipment with alcohol.[2]

Dispose: Collect all contaminated materials in a sealed container for proper disposal.

Disposal:
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Dispose of waste Ombitasvir and contaminated materials in accordance with local, state,

and federal regulations.

Do not allow the chemical to enter drains or watercourses.[1][2] Smaller quantities may

potentially be disposed of with household waste, but it is crucial to follow official regulations.

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for safely handling Ombitasvir in a

laboratory setting.
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Caption: Workflow for the safe handling of Ombitasvir in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b612150?utm_src=pdf-custom-synthesis
https://www.abmole.com/literature/ombitasvir-msds.html
https://file.medchemexpress.com/batch_PDF/HY-13997/Ombitasvir-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b612150#personal-protective-equipment-for-handling-ombitasvir
https://www.benchchem.com/product/b612150#personal-protective-equipment-for-handling-ombitasvir
https://www.benchchem.com/product/b612150#personal-protective-equipment-for-handling-ombitasvir
https://www.benchchem.com/product/b612150#personal-protective-equipment-for-handling-ombitasvir
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

